Cas no 2248322-72-5 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-fluoro-4-methoxypyrimidine-2-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-fluoro-4-methoxypyrimidine-2-carboxylate
• CAS No: 2248322-72-5
• MF: C₁₄H₈FN₃O₅
• MW: 317.228826522827
• CID: 5996367
• PubChem ID: 165727261
• Update Time: 2025-08-05

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-fluoro-4-methoxypyrimidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-fluoro-4-methoxypyrimidine-2-carboxylate
• 2248322-72-5
• EN300-6525023

• Inchi： 1S/C14H8FN3O5/c1-22-11-9(15)6-16-10(17-11)14(21)23-18-12(19)7-4-2-3-5-8(7)13(18)20/h2-6H,1H3
• InChI Key： YDRJKVDAQNXALN-UHFFFAOYSA-N
• SMILES： FC1C=NC(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)=NC=1OC

Computed Properties

• Exact Mass: 317.04479853g/mol
• Monoisotopic Mass: 317.04479853g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 493
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 98.7Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-fluoro-4-methoxypyrimidine-2-carboxylate

Recent Advances in the Study of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-fluoro-4-methoxypyrimidine-2-carboxylate (CAS: 2248322-72-5)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-fluoro-4-methoxypyrimidine-2-carboxylate (CAS: 2248322-72-5) has recently emerged as a promising candidate in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been the subject of several studies aimed at exploring its potential therapeutic applications, particularly in oncology and infectious diseases. The integration of fluoro and methoxy groups within the pyrimidine ring, coupled with the isoindole-1,3-dione moiety, suggests a high degree of bioactivity and selectivity, making it a valuable scaffold for drug development.

Recent studies have focused on the synthesis and optimization of this compound to enhance its pharmacokinetic and pharmacodynamic properties. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The study highlighted the compound's stability under physiological conditions, a critical factor for its potential use in vivo. Additionally, computational modeling has been employed to predict its binding affinity to various biological targets, revealing strong interactions with enzymes involved in DNA replication and repair, such as thymidylate synthase and topoisomerase II.

In vitro and in vivo evaluations have further elucidated the compound's mechanism of action. Research conducted by a team at the National Cancer Institute demonstrated significant antiproliferative activity against a panel of cancer cell lines, including those resistant to conventional chemotherapeutics. The compound's ability to induce apoptosis via the intrinsic mitochondrial pathway was confirmed through flow cytometry and Western blot analysis. Moreover, its low toxicity profile in normal cells suggests a favorable therapeutic window, a finding that has spurred interest in preclinical development.

Beyond oncology, the antimicrobial potential of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-fluoro-4-methoxypyrimidine-2-carboxylate has also been investigated. A 2024 study published in Antimicrobial Agents and Chemotherapy reported its efficacy against multidrug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum beta-lactamase (ESBL)-producing Escherichia coli. The compound's dual inhibition of bacterial DNA gyrase and dihydrofolate reductase underscores its potential as a broad-spectrum antimicrobial agent.

Despite these promising findings, challenges remain in the clinical translation of this compound. Issues such as solubility, bioavailability, and potential drug-drug interactions need to be addressed through further structural modifications and formulation studies. Ongoing research is exploring prodrug strategies and nanoparticle-based delivery systems to overcome these limitations. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound, with Phase I clinical trials anticipated within the next two years.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-fluoro-4-methoxypyrimidine-2-carboxylate represents a versatile and potent molecule with broad applications in medicine. Its unique chemical structure and multifaceted biological activity make it a compelling subject for future research. As synthetic methodologies advance and mechanistic insights deepen, this compound is poised to make significant contributions to the treatment of cancer and infectious diseases, addressing unmet medical needs in these areas.